Cas no 1822348-38-8 (Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate)

• Product Name: Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate
• CAS No: 1822348-38-8
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• MDL: MFCD26140187
• CID: 5576109
• PubChem ID: 130061735
• Update Time: 2025-10-29

Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822348-38-8
• EN300-1981285
• methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate
• METHYL2-AMINO-2-(2-CHLORO-3-FLUOROPHENYL)ACETATE
• Benzeneacetic acid, α-amino-2-chloro-3-fluoro-, methyl ester
• Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate

• MDL： MFCD26140187
• Inchi： 1S/C9H9ClFNO2/c1-14-9(13)8(12)5-3-2-4-6(11)7(5)10/h2-4,8H,12H2,1H3
• InChI Key： ITDMHDWEGVHGIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)OC)N)F

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 270.8±35.0 °C(Predicted)
• pka: 5.89±0.10(Predicted)

Additional information on Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate

Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate (CAS No. 1822348-38-8): An Overview of Its Properties and Applications

Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate (CAS No. 1822348-38-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate is defined by a methyl ester group, an amino group, and a substituted phenyl ring with a chlorine and fluorine atom. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate in the development of new pharmaceuticals. One notable application is its use as an intermediate in the synthesis of drugs targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its potential in cancer research, Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The physicochemical properties of Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo various chemical reactions when exposed to specific reagents or conditions. For example, it can undergo hydrolysis to form the corresponding carboxylic acid, which may be useful in further synthetic transformations.

The solubility profile of Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate is another critical aspect that has been investigated. It is generally soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but its solubility in water is limited. This property is important for optimizing its use in biological assays and drug delivery systems.

Toxicological studies have also been conducted to assess the safety profile of Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate. Preliminary data suggest that it has a favorable safety profile at therapeutic concentrations, although further studies are needed to fully evaluate its long-term effects and potential side effects.

In conclusion, Methyl 2-amino-2-(2-chloro-3-fluorophenyl)acetate (CAS No. 1822348-38-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing medical treatments and therapies.